Cas no 1064286-46-9 (2-Iodo-6-nitrobenzenesulfonamide)

• Product Name: 2-Iodo-6-nitrobenzenesulfonamide
• CAS No: 1064286-46-9
• MF: C₆H₅IN₂O₄S
• MW: 328.084372282028
• CID: 4965155
• Update Time: 2025-06-12

2-Iodo-6-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitrobenzenesulfonamide

• Inchi： 1S/C6H5IN2O4S/c7-4-2-1-3-5(9(10)11)6(4)14(8,12)13/h1-3H,(H2,8,12,13)
• InChI Key： XBSKOZCWJRHXDG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.90148 g/mol
• Monoisotopic Mass: 327.90148 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 114
• Molecular Weight: 328.09

Additional information on 2-Iodo-6-nitrobenzenesulfonamide

Introduction to 2-Iodo-6-nitrobenzenesulfonamide (CAS No. 1064286-46-9)

2-Iodo-6-nitrobenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1064286-46-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of nitroaromatic sulfonamides, a group known for its versatile applications in pharmaceutical synthesis and chemical research. The structural features of 2-Iodo-6-nitrobenzenesulfonamide, particularly the presence of both an iodine substituent and a nitro group on a benzenesulfonamide backbone, make it a valuable intermediate in the development of novel bioactive molecules.

The synthesis of 2-Iodo-6-nitrobenzenesulfonamide involves a series of well-defined chemical transformations that highlight the compound's reactivity and functional diversity. The iodine atom at the 2-position enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the nitro group at the 6-position serves as a versatile handle for further functionalization, including reduction to an amine or diazotization for subsequent azide incorporation.

In recent years, 2-Iodo-6-nitrobenzenesulfonamide has been explored in various research contexts, particularly in the design of inhibitors targeting bacterial resistance mechanisms. The sulfonamide moiety is well-documented for its interaction with bacterial enzymes, making it a cornerstone in antibiotic development. Moreover, the nitro group can be converted into other pharmacophores, such as azides or hydrazines, which have been shown to exhibit broad-spectrum antimicrobial activity. This dual functionality makes 2-Iodo-6-nitrobenzenesulfonamide a promising candidate for drug discovery initiatives aimed at overcoming multidrug resistance.

One of the most compelling applications of 2-Iodo-6-nitrobenzenesulfonamide is in the field of material science, where it serves as a precursor for synthesizing advanced polymers and coordination complexes. The iodine substituent allows for metalation with transition metals, leading to the formation of stable organometallic species that can be used in catalysis and polymerization reactions. These materials have potential applications in electronics, coatings, and nanotechnology due to their tunable electronic properties and thermal stability.

Recent studies have also highlighted the role of 2-Iodo-6-nitrobenzenesulfonamide in medicinal chemistry beyond its traditional use as an intermediate. Researchers have demonstrated its utility in generating libraries of sulfonamide-based compounds for high-throughput screening (HTS) campaigns. The structural flexibility provided by the nitro and iodine substituents enables rapid diversification of molecular scaffolds, facilitating the identification of novel therapeutic agents. For instance, derivatives of 2-Iodo-6-nitrobenzenesulfonamide have shown promise as kinase inhibitors and antiviral agents, underscoring its importance in drug development pipelines.

The chemical properties of 2-Iodo-6-nitrobenzenesulfonamide also make it a valuable tool for mechanistic studies in organic synthesis. The reactivity of the iodine atom allows chemists to probe reaction pathways involving metal-catalyzed coupling reactions, while the nitro group provides insights into electron transfer processes. Such studies contribute to a deeper understanding of synthetic methodologies and can inform the design of more efficient synthetic routes for complex molecules.

In conclusion, 2-Iodo-6-nitrobenzenesulfonamide (CAS No. 1064286-46-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and chemical research. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation in drug discovery and material development.